N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H25N3O2S/c1-3-16-5-12-4-13(6-16)8-17(7-12,10-16)18-14(21)9-23-15-20-19-11(2)22-15/h12-13H,3-10H2,1-2H3,(H,18,21)
• InChI Key: GJFSTZNAUGCTAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC12CC3CC(C1)CC(C3)(C2)NC(=O)CSC4=NN=C(O4)C
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thioacetamide derivative that has been synthesized through a multistep process involving various chemical reactions.

Scientific Research Applications

N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide is not fully understood. However, studies have shown that it inhibits the growth of cancer cells by inducing apoptosis. It has also been found to have antimicrobial properties by disrupting the cell membrane of bacteria.
Biochemical and Physiological Effects:
N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has the potential to reduce oxidative stress by increasing the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide is its potential use in drug delivery systems due to its ability to cross the blood-brain barrier. It also has the potential to be used as a therapeutic agent for various diseases. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are many future directions for the study of N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide. One direction is the development of more efficient synthesis methods to increase the yield of the final product. Another direction is the study of its potential use in drug delivery systems for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and its potential toxicity at high concentrations.
Conclusion:
N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for various applications.

Synthesis Methods

The synthesis of N-(3-ethyl-1-adamantyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves a multistep process that includes the reaction of thioacetamide with 5-methyl-1,3,4-oxadiazole-2-thiol in the presence of a base followed by the reaction with 3-ethyladamantyl chloride. The final product is obtained after purification through column chromatography.